Cas no 2137994-33-1 ({1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2137994-33-1
• MF: C₁₂H₂₀N₆
• MW: 248.327401161194
• CID: 6440101
• PubChem ID: 165484787
• Update Time: 2025-10-28

{1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1128632
• 2137994-33-1
• {[1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C12H20N6/c1-5-9(2)18-12(10(8-13-3)15-16-18)11-6-7-14-17(11)4/h6-7,9,13H,5,8H2,1-4H3
• InChI Key： YWOLGYCCJKVINN-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=NN2C)=C(CNC)N=N1)C(C)CC

Computed Properties

• Exact Mass: 248.17494466g/mol
• Monoisotopic Mass: 248.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.6Ų

Additional information on {1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Chemical Overview of CAS No 2137994-33-1: {1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS number 2137994-33-1, named {1-(butan-2-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system and a pyrazole moiety. The presence of these heterocyclic rings contributes to its stability and reactivity under different chemical conditions.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. For instance, the triazole ring is known to enhance the bioavailability of certain drugs by improving their solubility and permeability. Similarly, the pyrazole moiety in this compound has been linked to anti-inflammatory and antioxidant properties. These findings suggest that CAS No 2137994-33-1 could be a promising candidate for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining the integrity of the product's structure.

In terms of applications, CAS No 2137994-33-1 has shown potential in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic characteristics for use in organic electronics. Specifically, its ability to act as an electron acceptor makes it a candidate for applications in organic photovoltaic devices.

Moreover, preliminary toxicity studies indicate that CAS No 2137994-33_ is relatively non-toxic under standard experimental conditions. This makes it suitable for use in biological assays and preclinical studies without posing significant risks to laboratory personnel or the environment.

In conclusion, CAS No 2137994_ represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool for advancing both academic research and industrial innovations.